Cas no 66970-33-0 (tert-butyl 2-(propylamino)propanoate)

Tert-butyl 2-(propylamino)propanoate is a specialized ester compound featuring a tert-butyl ester group and a propylamino substituent on the propanoate backbone. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and fine chemicals. The tert-butyl group enhances steric protection, while the propylamino moiety offers nucleophilic potential for further functionalization. Its balanced lipophilicity and solubility profile facilitate its use in diverse reaction conditions. The compound is typically employed in peptide modifications and as a building block for bioactive molecules, demonstrating utility in both academic and industrial research settings.
tert-butyl 2-(propylamino)propanoate structure
66970-33-0 structure
Product name:tert-butyl 2-(propylamino)propanoate
CAS No:66970-33-0
MF:C10H21NO2
MW:187.27924323082
MDL:MFCD21648009
CID:5686296
PubChem ID:64689120

tert-butyl 2-(propylamino)propanoate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl propylalaninate
    • EN300-2198021
    • tert-butyl 2-(propylamino)propanoate
    • CS-0277959
    • AKOS014016138
    • 66970-33-0
    • Alanine, N-propyl-, 1,1-dimethylethyl ester
    • MDL: MFCD21648009
    • Inchi: 1S/C10H21NO2/c1-6-7-11-8(2)9(12)13-10(3,4)5/h8,11H,6-7H2,1-5H3
    • InChI Key: XZWACVICCNBLSU-UHFFFAOYSA-N
    • SMILES: O(C(C(C)NCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 187.157228913g/mol
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 0.907±0.06 g/cm3(Predicted)
  • Boiling Point: 226.9±23.0 °C(Predicted)
  • pka: 7.67±0.29(Predicted)

tert-butyl 2-(propylamino)propanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2198021-10.0g
tert-butyl 2-(propylamino)propanoate
66970-33-0
10g
$4052.0 2023-05-23
Enamine
EN300-2198021-1g
tert-butyl 2-(propylamino)propanoate
66970-33-0
1g
$971.0 2023-09-16
Enamine
EN300-2198021-0.1g
tert-butyl 2-(propylamino)propanoate
66970-33-0
0.1g
$855.0 2023-09-16
Enamine
EN300-2198021-5.0g
tert-butyl 2-(propylamino)propanoate
66970-33-0
5g
$2732.0 2023-05-23
Enamine
EN300-2198021-0.25g
tert-butyl 2-(propylamino)propanoate
66970-33-0
0.25g
$893.0 2023-09-16
Enamine
EN300-2198021-2.5g
tert-butyl 2-(propylamino)propanoate
66970-33-0
2.5g
$1903.0 2023-09-16
Enamine
EN300-2198021-10g
tert-butyl 2-(propylamino)propanoate
66970-33-0
10g
$4176.0 2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1348629-2.5g
Tert-butyl propylalaninate
66970-33-0 98%
2.5g
¥14459.00 2024-05-04
Enamine
EN300-2198021-0.5g
tert-butyl 2-(propylamino)propanoate
66970-33-0
0.5g
$933.0 2023-09-16
Enamine
EN300-2198021-0.05g
tert-butyl 2-(propylamino)propanoate
66970-33-0
0.05g
$816.0 2023-09-16

Additional information on tert-butyl 2-(propylamino)propanoate

Research Brief on tert-Butyl 2-(Propylamino)propanoate (CAS: 66970-33-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 2-(propylamino)propanoate (CAS: 66970-33-0) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound serves as a key intermediate in the development of novel bioactive molecules, particularly in the design of prodrugs and enzyme inhibitors.

Recent studies have highlighted the role of tert-butyl 2-(propylamino)propanoate in the synthesis of peptide mimetics and small-molecule modulators of biological targets. Its structural features, including the tert-butyl ester and propylamino groups, contribute to its stability and bioavailability, making it a valuable scaffold for drug discovery. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to characterize its chemical properties and optimize synthetic routes for high yield and purity.

One notable application of this compound is its incorporation into the design of protease inhibitors, where it acts as a building block for modifying the pharmacokinetic profiles of potential therapeutics. For instance, a 2023 study demonstrated its utility in the synthesis of inhibitors targeting viral proteases, showcasing its potential in antiviral drug development. The study reported improved enzymatic stability and selectivity when the compound was integrated into the inhibitor scaffold.

In addition to its role in drug design, tert-butyl 2-(propylamino)propanoate has been explored for its potential in targeted drug delivery systems. Researchers have functionalized nanoparticles with derivatives of this compound to enhance cellular uptake and specificity. Preliminary in vitro studies have shown promising results in cancer cell lines, suggesting its applicability in oncology research. However, further in vivo validation is required to assess its efficacy and safety profiles.

Despite its promising applications, challenges remain in the large-scale synthesis and regulatory approval of derivatives based on this compound. Current research efforts are directed toward optimizing synthetic protocols to reduce costs and environmental impact. Collaborative initiatives between academia and industry are essential to accelerate the translation of these findings into clinically viable therapeutics. Future studies should also explore the compound's interactions with biological systems at the molecular level to unlock its full potential.

In conclusion, tert-butyl 2-(propylamino)propanoate (CAS: 66970-33-0) represents a versatile and valuable intermediate in pharmaceutical research. Its applications span drug synthesis, enzyme inhibition, and targeted delivery, underscoring its significance in advancing medicinal chemistry. Continued research and development efforts will be crucial to harnessing its capabilities for therapeutic innovation.

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